Cas no 175277-49-3 (6-Methoxypyridine-3-carbothioamide)
175277-49-3 structure
Product Name:6-Methoxypyridine-3-carbothioamide
CAS No:175277-49-3
MF:C7H8N2OS
MW:168.216219902039
MDL:MFCD00173803
CID:66015
PubChem ID:2745979
Update Time:2024-11-01
6-Methoxypyridine-3-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxypyridine-3-carbothioamide
- 6-Methoxypyridine-3-carbothioanide
- AC1MCKKY
- AC1Q4F9Z
- AG-E-25653
- CTK4D5806
- Maybridge1_008676
- Oprea1_273258
- SBB055603
- 2-METHOXYPYRIDINE-5-THIOCARBOXAMIDE
- 3-PyridinecarbothioaMide, 6-Methoxy-
- 3-Pyridinecarbothioamide,6-methoxy-(9CI)
- 6-Methoxy-thionicotinamide
- 3-Pyridinecarbothioamide,6-methoxy-
- 6-methoxythionicotinamide
- HMS566C08
- YAKXWVMVPOHRGZ-UHFFFAOYSA-N
- 6-methoxy-3-pyridinecarbothioamide
- VP14859
- ZB00429
- MFCD00173803
- SCHEMBL513126
- AMY6535
- EN300-1263792
- CS-0150224
- AKOS000180299
- SB52641
- DS-13490
- A812009
- CHEBI:194874
- 6-methoxypyridine-3-carbothioamide, AldrichCPR
- 175277-49-3
- DTXSID80372595
- SR-01000634263-1
- CCG-44429
- SN4
- FT-0621200
- DB-044187
-
- MDL: MFCD00173803
- Inchi: 1S/C7H8N2OS/c1-10-6-3-2-5(4-9-6)7(8)11/h2-4H,1H3,(H2,8,11)
- InChI Key: YAKXWVMVPOHRGZ-UHFFFAOYSA-N
- SMILES: S=C(C1=CN=C(C=C1)OC)N
Computed Properties
- Exact Mass: 168.03600
- Monoisotopic Mass: 168.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 80.2
Experimental Properties
- Melting Point: 150 °C
- PSA: 80.23000
- LogP: 1.42470
6-Methoxypyridine-3-carbothioamide Security Information
- Hazard Category Code: 36/37/38-43
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
6-Methoxypyridine-3-carbothioamide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methoxypyridine-3-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 068409-250mg |
6-Methoxypyridine-3-carbothioamide |
175277-49-3 | 97% | 250mg |
£66.00 | 2022-03-01 | |
| Fluorochem | 068409-1g |
6-Methoxypyridine-3-carbothioamide |
175277-49-3 | 97% | 1g |
£162.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NC467-200mg |
6-Methoxypyridine-3-carbothioamide |
175277-49-3 | 95+% | 200mg |
488.0CNY | 2021-08-04 | |
| Chemenu | CM102123-1g |
6-Methoxypyridine-3-carbothioamide |
175277-49-3 | 95% | 1g |
$202 | 2021-08-06 | |
| Chemenu | CM102123-5g |
6-Methoxypyridine-3-carbothioamide |
175277-49-3 | 95% | 5g |
$557 | 2021-08-06 | |
| TRC | M228223-50mg |
6-methoxypyridine-3-carbothioamide |
175277-49-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228223-100mg |
6-methoxypyridine-3-carbothioamide |
175277-49-3 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M228223-500mg |
6-methoxypyridine-3-carbothioamide |
175277-49-3 | 500mg |
$ 295.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M20200-1g |
6-Methoxypyridine-3-carbothioanide |
175277-49-3 | 95% | 1g |
¥1019.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M20200-250mg |
6-Methoxypyridine-3-carbothioanide |
175277-49-3 | 95% | 250mg |
¥408.0 | 2022-04-27 |
6-Methoxypyridine-3-carbothioamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
175277-49-3 (6-Methoxypyridine-3-carbothioamide) Related Products
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